Cas no 885521-97-1 (3-chloro-6-fluoro-1H-indazole-4-carboxylic acid)

• Product Name: 3-chloro-6-fluoro-1H-indazole-4-carboxylic acid
• CAS No: 885521-97-1
• MF: C₈H₄ClFN₂O₂
• MW: 214.58096408844
• CID: 3031139
• PubChem ID: 24728355
• Update Time: 2025-05-24

3-chloro-6-fluoro-1H-indazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-6-FLUORO-4-INDAZOLECARBOXYLIC ACID
• 3-chloro-6-fluoro-1H-indazole-4-carboxylic acid
• 3-chloro-6-fluoro-2H-indazole-4-carboxylic acid
• DB-194011
• 885521-97-1
• 3-Chloro-6-fluoro-1H-indazole-4-carboxylicacid

• Inchi： 1S/C8H4ClFN2O2/c9-7-6-4(8(13)14)1-3(10)2-5(6)11-12-7/h1-2H,(H,11,12)(H,13,14)
• InChI Key： FORREXCPDMPAQY-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C(=O)O)=CC(=CC2=NN1)F

Computed Properties

• Exact Mass: 213.9945332Da
• Monoisotopic Mass: 213.9945332Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-6-fluoro-1H-indazole-4-carboxylic acid

Introduction to 3-chloro-6-fluoro-1H-indazole-4-carboxylic acid (CAS No. 885521-97-1) and Its Significance in Modern Chemical Biology

3-chloro-6-fluoro-1H-indazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 885521-97-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the indazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both chloro and fluoro substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and medicinal chemistry applications.

The structural motif of 3-chloro-6-fluoro-1H-indazole-4-carboxylic acid consists of a benzene ring fused with a pyridazine ring, with functional groups strategically positioned to enhance reactivity and binding affinity. The carboxylic acid group at the 4-position serves as a key pharmacophore, enabling interactions with biological targets such as enzymes and receptors. Furthermore, the chloro and fluoro substituents at the 3- and 6-positions, respectively, contribute to the compound's metabolic stability and selectivity, which are critical factors in drug design.

In recent years, there has been growing interest in indazole derivatives due to their potential therapeutic applications. Studies have demonstrated that indazole-based compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of halogen atoms into the indazole core has been particularly effective in modulating these activities by influencing electronic distributions and binding interactions.

One of the most compelling aspects of 3-chloro-6-fluoro-1H-indazole-4-carboxylic acid is its utility as a building block in the synthesis of more complex pharmacological agents. Researchers have leveraged its reactive sites to develop novel inhibitors targeting various disease pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The fluorine atom, in particular, has been shown to enhance binding affinity by participating in hydrogen bonding or van der Waals interactions with biological targets.

The carboxylic acid functionality of 3-chloro-6-fluoro-1H-indazole-4-carboxylic acid also allows for further derivatization through amide bond formation, enabling the creation of peptidomimetics and other bioactive molecules. This flexibility makes it an attractive intermediate for medicinal chemists seeking to optimize lead compounds for clinical development.

Recent advancements in computational chemistry have further highlighted the potential of 3-chloro-6-fluoro-1H-indazole-4-carboxylic acid as a scaffold for drug discovery. Molecular docking studies have revealed that this compound can interact with multiple protein targets, suggesting its utility in developing multitargeted therapeutics. Such approaches are increasingly important in addressing complex diseases that involve multiple pathological pathways.

The synthesis of 3-chloro-6-fluoro-1H-indazole-4-carboxylic acid typically involves multi-step organic transformations, starting from commercially available precursors such as anthranilic acid or halogenated indazoles. The introduction of fluorine and chlorine substituents often requires specialized synthetic methodologies, including cross-coupling reactions or halogen exchange processes. These synthetic strategies highlight the compound's complexity but also underscore its synthetic accessibility for researchers with expertise in organic chemistry.

In conclusion, 3-chloro-6-fluoro-1H-indazole-4-carboxylic acid (CAS No. 885521-97-1) represents a promising candidate for further exploration in drug discovery and chemical biology. Its unique structural features and biological potential make it a valuable tool for developing novel therapeutics against various diseases. As research continues to uncover new applications for indazole derivatives, compounds like this are likely to play an increasingly important role in advancing medical science.